Cas no 16390-07-1 (4-Chloro-N-(4-methoxyphenyl)benzohydrazide)

• Product Name: 4-Chloro-N-(4-methoxyphenyl)benzohydrazide
• CAS No: 16390-07-1
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD31568556
• CID: 181743
• PubChem ID: 586379
• Update Time: 2025-08-05

4-Chloro-N-(4-methoxyphenyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(4-methoxyphenyl)benzohydrazide
• Benzoic acid,4-chloro-, 1-(4-methoxyphenyl)hydrazide
• N-(p-chlorobenzoyl)-N-(p-methoxyphenyl )hydrazine
• 1-(4-Chlorbenzoyl)-1-(4-methoxyphenyl)-hydrazin
• 1-(4-methoxyphenyl)hydrazide
• 4-chloranyl-N-(4-methoxyphenyl)benzohydrazide
• 4-chloro-1'-(4-methoxyphenyl)benzohydrazide
• 4-chloro-N-(4-methoxyphenyl)-benzohydrazide
• N1-(4-chlorobenzoyl)-4-methoxyphenylhydrazine
• N-4-methoxyphenyl-N-4-chlorobenzoyl hydrazide
• 4-Chlorobenzoic acid 1-(4-methoxyphenyl)hydrazide
• Einecs 240-441-8
• N-(4-Methoxyphenyl)-4-chlorobenzohydrazide
• 4-Chloro-N1-(4-methoxyphenyl)benzohydrazide
• N-(4-Chlorobenzoyl)-N-(4-methoxyphenyl)hydrazine
• N-(P-DHLOROBENZOYL)-N-(P-METHOXYPHENYL)HYDRAZINE
• Benzoic acid, p-chloro-, 1-(p-methoxyphenyl)hydrazide
• VXA495JM7W
• 16390-07-1
• DTXSID90864673
• SCHEMBL4555534
• N-4-Methoxyphenyl-N-4-chlorobenzoylhydrazide
• 4-Chloro-N-(4-methoxyphenyl)benzohydrazide #
• 4-chloro-1-(4-methoxyphenyl)benzohydrazide
• IURNVVIQOMTXSM-UHFFFAOYSA-N
• A810524
• Benzoic acid, 4-chloro-, 1-(4-methoxyphenyl)hydrazide
• N-(p-Chlorobenzoyl)-N-(p-methoxyphenyl)hydrazine
• W-110430

• MDL： MFCD31568556
• Inchi： 1S/C14H13ClN2O2/c1-19-13-8-6-12(7-9-13)17(16)14(18)10-2-4-11(15)5-3-10/h2-9H,16H2,1H3
• InChI Key： IURNVVIQOMTXSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N(C1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 276.06700
• Monoisotopic Mass: 276.066555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 391.7°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.631
• Solubility: Almost insoluble (0.03 g/l) (25 º C),
• PSA: 55.56000
• LogP: 3.56940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-N-(4-methoxyphenyl)benzohydrazide

4-Chloro-N-(4-methoxyphenyl)benzohydrazide: A Comprehensive Overview

4-Chloro-N-(4-methoxyphenyl)benzohydrazide (CAS No. 16390-07-1) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention in recent years due to its potential in drug discovery and as a building block for advanced materials. In this article, we delve into the properties, synthesis, applications, and latest research findings related to 4-Chloro-N-(4-methoxyphenyl)benzohydrazide.

The molecular structure of 4-Chloro-N-(4-methoxyphenyl)benzohydrazide consists of a benzene ring substituted with a chlorine atom at the para position and a hydrazide group attached to another benzene ring that is further substituted with a methoxy group. This arrangement imparts the compound with unique electronic and steric properties, making it highly reactive in various chemical transformations. The presence of the hydrazide group (-NHNH2) renders the compound particularly useful in condensation reactions, which are pivotal in the synthesis of heterocyclic compounds.

Recent studies have highlighted the potential of 4-Chloro-N-(4-methoxyphenyl)benzohydrazide as a precursor for the development of bioactive molecules. For instance, researchers have employed this compound to synthesize novel isoquinoline derivatives, which exhibit promising anti-inflammatory and antioxidant activities. These findings underscore its importance in drug discovery pipelines, where it serves as a key intermediate for creating complex molecular architectures.

In terms of synthesis, 4-Chloro-N-(4-methoxyphenyl)benzohydrazide can be prepared via several routes. One common method involves the reaction of 4-chlorobenzoyl chloride with 4-methoxyphenylhydrazine in the presence of a base such as pyridine or triethylamine. This reaction proceeds through an acylation mechanism, yielding the desired product after appropriate workup. The reaction conditions can be optimized to ensure high yields and purity, making this approach suitable for large-scale production.

The physical and chemical properties of 4-Chloro-N-(4-methoxyphenyl)benzohydrazide are well-documented. It exists as a crystalline solid with a melting point of approximately 235°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated system.

One of the most notable applications of 4-Chloro-N-(4-methoxyphenyl)benzohydrazide is in the synthesis of thiazole and oxazole derivatives. These heterocycles are widely used in pharmaceuticals due to their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. By reacting 4-Chloro-N-(4-methoxyphenyl)benzohydrazide with appropriate carbonyl compounds under acidic or basic conditions, chemists can efficiently construct these valuable structures.

Moreover, 4-Chloro-N-(4-methoxyphenyl)benzohydrazide has been explored for its role in click chemistry reactions. The hydrazide group can act as a nucleophile in cycloaddition reactions, enabling the formation of diverse supramolecular assemblies. This property has opened new avenues for its use in materials science, particularly in the development of stimuli-responsive materials and self-healing polymers.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-Chloro-N-(4-methoxyphenyl)benzohydrazide. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the chlorine substituent and electron-donating effects from the methoxy group. This balance of electronic interactions contributes to its reactivity in various chemical transformations.

In addition to its synthetic applications, 4-Chloro-N-(4-methoxyphenyl)benzohydrazide has been studied for its potential environmental impact. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, demonstrating that it undergoes microbial degradation through hydrolysis and oxidation mechanisms. These studies are crucial for assessing its safety profile and ensuring sustainable practices during large-scale production.

Looking ahead, 4-Chloro-N-(4-methoxyphenyl)benzohydrazide holds immense promise for future innovations across multiple disciplines. Its role as a versatile building block continues to expand as researchers uncover new reaction pathways and applications. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound is poised to play an even more significant role in advancing modern chemistry.